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Compound of Interest

Compound Name: 17:0-14:1 PC-d5

Cat. No.: B15556610

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 17:0-
14:1 PC-d5, a deuterated phospholipid commonly used as an internal standard in lipidomics

research.[1][2] Adherence to these guidelines is crucial for minimizing risks and maintaining a

safe research environment.

Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to consult the Safety Data Sheet (SDS)

for 17:0-14:1 PC-d5.[3] Personal protective equipment (PPE) should always be worn, including

chemical-resistant gloves, laboratory coats, and safety glasses. All handling of this compound

should occur in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or vapors.

Quantitative Data Summary
The following table summarizes the key quantitative information for 17:0-14:1 PC-d5, also

known as 1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-phosphocholine.
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Property Value

CAS Number 2342575-80-6

Molecular Formula C39H71D5NO8P

Molecular Weight 723.03 g/mol

Storage Temperature -20°C

Step-by-Step Disposal Protocol
The disposal of 17:0-14:1 PC-d5 must be conducted in accordance with all local, state, and

federal regulations for chemical waste.

Experimental Protocol: Chemical Waste Disposal

Segregation of Waste: Isolate waste containing 17:0-14:1 PC-d5 from other laboratory waste

streams. This includes any unused product, contaminated consumables (e.g., pipette tips,

vials), and solutions.

Containerization:

Place solid waste, such as contaminated labware, into a clearly labeled, sealed, and

puncture-proof waste container designated for chemical waste.

Collect liquid waste containing 17:0-14:1 PC-d5 in a compatible, leak-proof container.

Ensure the container is properly sealed and labeled with the full chemical name and any

associated hazards.

Labeling: All waste containers must be clearly and accurately labeled with "Hazardous

Waste," the full chemical name "17:0-14:1 PC-d5," and any other components in the waste

mixture.

Storage: Store the sealed and labeled waste containers in a designated, secure hazardous

waste accumulation area away from incompatible materials. The storage area should be

cool, dry, and well-ventilated.
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Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for the hazardous waste. Do not attempt to dispose of this chemical

down the drain or in regular trash.

Documentation: Maintain a log of all hazardous waste generated, including the chemical

name, quantity, and date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 17:0-14:1 PC-d5.
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Caption: Workflow for the safe disposal of 17:0-14:1 PC-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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